2-Bromo-2,2-difluoroethyl benzoate

• Molecular Formula: C9H7BrF2O2
• Molecular Weight: 265.05 g/mol
• IUPAC Name: (2-bromo-2,2-difluoroethyl) benzoate
• InChI: InChI=1S/C9H7BrF2O2/c10-9(11,12)6-14-8(13)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key: YVWCOFZCMHUVKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCC(F)(F)Br

Description

2-Bromo-2,2-difluoroethyl benzoate is a halogenated ester compound featuring a benzoate group linked to a bromo-difluoroethyl moiety. For instance, Ethyl 2-bromo-2,2-difluoroacetate (CAS 667-27-6), a related ester, is used in fluorination reactions for synthesizing histone deacetylase inhibitors and cyclic peptides via alkylation or Reformatsky reactions . The benzoate variant may exhibit enhanced aromatic stability and altered solubility compared to aliphatic esters, making it valuable in pharmaceutical and materials chemistry.

Comparison with Similar Compounds

Ethyl 2-Bromo-2,2-difluoroacetate (CAS 667-27-6)

• Structure : Contains an ethyl ester group instead of a benzoate.
• Applications : Used as a fluorinating agent in peptide synthesis .

2-Bromo-2,2-difluoroacetic Acid (CAS 354-08-5)

• Structure : Carboxylic acid derivative lacking the ester group.
• Physical Properties : Boiling point 139–140°C; melting point unspecified .
• Reactivity : The free carboxylic acid group enhances acidity (pKa ~1–2 estimated), making it reactive in nucleophilic substitutions.
• Applications: Potential precursor for salts (e.g., potassium derivatives) or esters like 2-bromo-2,2-difluoroethyl benzoate.

Potassium 2-Bromo-2,2-difluoroacetate (CAS 87189-16-0)

• Structure : Potassium salt of 2-bromo-2,2-difluoroacetic acid.
• Applications: Market reports highlight its role as an intermediate in pharmaceuticals and agrochemicals, with regional price variations noted .
• Advantages : Improved water solubility compared to the parent acid or ester derivatives.

Methyl 2-Bromomethyl Benzoate (CAS 2739-97-1)

• Structure : Features a bromomethyl group on the benzoate ring.
• Reactivity : The benzylic bromide is highly reactive in SN2 reactions, enabling cross-coupling or polymerization applications .
• Contrast : Unlike 2-bromo-2,2-difluoroethyl benzoate, this compound lacks fluorine substituents, reducing its electronegativity and metabolic stability.

2-Bromo-2,2-difluoroacetamide (CAS 2169-67-7)

• Structure : Amide derivative with a bromo-difluoroacetamide group.
• Applications: Potential use in peptide synthesis or as a building block for bioactive molecules.
• Reactivity : The amide group reduces electrophilicity compared to esters, altering its utility in alkylation reactions .

Table 1. Physical and Chemical Properties

Compound	CAS Number	Molecular Formula	Key Functional Groups	Boiling Point (°C)	Applications
Ethyl 2-bromo-2,2-difluoroacetate	667-27-6	C₄H₅BrF₂O₂	Ethyl ester, Br, F	Not reported	Fluorination reagent
2-Bromo-2,2-difluoroacetic acid	354-08-5	C₂HBrF₂O₂	Carboxylic acid, Br, F	139–140	Precursor for salts/esters
Potassium 2-bromo-2,2-difluoroacetate	87189-16-0	C₂BrF₂O₂K	Potassium salt, Br, F	Not reported	Pharmaceutical intermediate
Methyl 2-bromomethyl benzoate	2739-97-1	C₉H₈BrO₂	Benzoate, bromomethyl	Not reported	Polymer/coupling reactions
2-Bromo-2,2-difluoroacetamide	2169-67-7	C₂H₂BrF₂NO	Amide, Br, F	Not reported	Bioactive molecule synthesis

Reactivity and Stability

• Electrophilicity : The bromo-difluoroethyl group in 2-bromo-2,2-difluoroethyl benzoate is highly electrophilic, facilitating nucleophilic substitutions. This contrasts with the amide derivative, where resonance stabilization reduces reactivity .
• Fluorine Effects : Fluorine atoms enhance metabolic stability and bioavailability in pharmaceuticals, as seen in fluorinated drug analogs .